molecular formula C11H16N4O B8341439 N-(5-carbamimidoylpyridin-2-yl)pivalamide

N-(5-carbamimidoylpyridin-2-yl)pivalamide

Cat. No. B8341439
M. Wt: 220.27 g/mol
InChI Key: PWCXYKSJGAVZDC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08173647B2

Procedure details

A mixture of N-(5-cyanopyridin-2-yl)pivalamide (1.22 g, 6.00 mmol) and MeAl(Cl)NH2 (18 mL, 0.67M solution in toluene, 12.00 mmol) in 25 mL toluene is heated at 80° C. for 15 hours. The resulting N-(5-carbamimidoylpyridin-2-yl)pivalamide is used without further purification.
Quantity
1.22 g
Type
reactant
Reaction Step One
Name
MeAl(Cl)NH2
Quantity
18 mL
Type
reactant
Reaction Step One
Quantity
25 mL
Type
solvent
Reaction Step One

Identifiers

REACTION_CXSMILES
[C:1]([C:3]1[CH:4]=[CH:5][C:6]([NH:9][C:10](=[O:15])[C:11]([CH3:14])([CH3:13])[CH3:12])=[N:7][CH:8]=1)#[N:2].C[Al]([NH2:19])Cl>C1(C)C=CC=CC=1>[C:1]([C:3]1[CH:4]=[CH:5][C:6]([NH:9][C:10](=[O:15])[C:11]([CH3:12])([CH3:14])[CH3:13])=[N:7][CH:8]=1)(=[NH:19])[NH2:2]

Inputs

Step One
Name
Quantity
1.22 g
Type
reactant
Smiles
C(#N)C=1C=CC(=NC1)NC(C(C)(C)C)=O
Name
MeAl(Cl)NH2
Quantity
18 mL
Type
reactant
Smiles
C[Al](Cl)N
Name
Quantity
25 mL
Type
solvent
Smiles
C1(=CC=CC=C1)C

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
80 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The resulting N-(5-carbamimidoylpyridin-2-yl)pivalamide is used without further purification

Outcomes

Product
Name
Type
Smiles
C(N)(=N)C=1C=CC(=NC1)NC(C(C)(C)C)=O

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.